Cas no 70-00-8 (Trifluridine)

Trifluridine Properties

Names and Identifiers

• 1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-(trifluoromethyl)pyrimidine-2,4(1H,3H)-dione
• 2-Deoxy-5-(trifluoromethyl)uridine
• 5-(Trifluoromethyl)-2-deoxyuridine
• trifluridine
• alpha,alpha,alpha-Trifluorothymidine
• Trifluorothymidine
• 2'-Deoxy-5-(trifluoromethyl)uridine
• 5-Trifluorothymidine
• MAGNESIUM HYDROXIDE, NANOMETER GRADE
• FTD
• NSC 529182
• NSC 75520
• α,α,α-Trifluorothymidine
• 2′-Deoxy-5-trifluoromethyluridine
• Trifluorothymine deoxyriboside
• 2'-Deoxy-5-trifluoromethyluridine
• 5-(Trifluoromethyl)-2'-deoxyuridine
• 三氟胸苷
• Trifluridine impuritu
• Viroptic
• Trifluridina
• Trifluoromethyldeoxyuridine
• Trifluridinum
• Virophta
• F3TDR
• F3DThd
• TFDU
• 5-(Trifluoromethyl)deoxyuridine
• 5-Trifluoromethyl-2-deoxyuridine
• Fluridine
• Trifluridinum [INN-Latin]
• Trifluridina [INN-Spanish]
• Trifluridine [USAN:INN]
• 5-Trifluoro-2'-deoxythymidine
• 2'-Deoxy-5-trifluoro
• D05RHI
• CCG-221056
• Trifluridine (Viroptic)
• BRN 0568095
• T2511
• Q2359590
• CAS-70-00-8
• TRIFLURIDINE [USAN]
• cid_6256
• Opera_ID_1810
• 5-trifluoromethyl-2''-deoxyuridine
• C10-H11-F3-N2-O5
• Trifluridine (USP/INN)
• C10H11F3N2O5
• Trifluridine;FTD;5-Trifluorothymidine;NSC 529182;NSC 75520
• RMW9V5RW38
• CHEBI:75179
• Trifluridine, British Pharmacopoeia (BP) Reference Standard
• 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• TRIFLURIDINE [INN]
• S-95005 COMPONENT TRIFLURIDINE
• Trifluoromethyl Deoxyuridine
• D00391
• TAS-102 COMPONENT TRIFLURIDINE
• Trifluridine, United States Pharmacopeia (USP) Reference Standard
• SMR000058583
• CS-1602
• Tox21_112411
• Trifluridine (JAN/USP/INN)
• J-700357
• Tox21_112411_1
• HSDB 8126
• TRIFLURIDINE [USP-RS]
• AKOS015919482
• MLS006010219
• Trifluorothymidine, >=99% (HPLC)
• Viroptic (TN)
• NCGC00166323-02
• 5-Trifluoromethyl-2'-deoxyuridine
• F3T
• Trifluridine [USAN:USP:INN]
• DTXCID2026602
• CHEMBL1129
• trifluridin-
• DB00432
• SR-01000721911-2
• HS-0007
• 70-00-8
• TRIFLURIDINE [JAN]
• 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(trifluoromethyl)pyrimidine-2,4-dione
• Uridine, 2'-deoxy-5-(trifluoromethyl)-
• EINECS 200-722-8
• S1778
• DRG-0120
• NCGC00166323-01
• NSC-75520
• SCHEMBL3479
• CF3dUrd
• MFCD00006534
• Viroptic, Trifluorothymidine, Trifluridine
• 1-((2R,5R)-4-Hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-trifluoromethyl-1H-pyrimidine-2,4-dione
• TRIFLURIDINE [USP MONOGRAPH]
• Thymidine, .alpha.,.alpha.,.alpha.-trifluoro-
• BRD-K03243820-001-12-1
• HMS2233N19
• BRD-K03243820-001-25-3
• 2,4(1H,3H)-Pyrimidinedione, 1-(2-deoxy-beta-D-ribofuranosyl)-5-(trifluoromethyl)-
• BCP09147
• BDBM50132298
• NCGC00166323-16
• LS-153788
• NSC-529182
• AM20100660
• TRIFLURIDINE [MART.]
• Trifluoridine
• A836733
• NSC529182
• Thymidine, alpha,alpha,alpha-trifluoro-
• HMS3715C14
• J-700255
• NSC75520
• BP-58659
• SRI-10817_14
• TRIFLURIDINE [WHO-DD]
• DTXSID4046602
• SW199522-2
• TRIFLURIDINE [ORANGE BOOK]
• CCRIS 2348
• 1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-5-(trifluoromethyl)pyrimidine-2,4(1H,3H)-dione
• cid_6708818
• EN300-24409722
• TRIFLURIDINE [EP MONOGRAPH]
• SRI-10817-12
• GTPL8697
• TRIFLURIDINE [MI]
• MLS000028361
• HY-A0061
• TRIFLURIDINE COMPONENT OF LONSURF
• 5-Trifluoromethylthymidine
• TRIFLURIDINE [VANDF]
• MLS001148248
• SR-01000721911
• 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-(trifluoromethyl)pyrimidine-2,4-dione
• UNII-RMW9V5RW38
• TFT
• TRIFLURIDINE (MART.)
• Trifluridinum (Latin)
• Trifluridinum (INN-Latin)
• triflorothymidine
• TRIFLURIDINE (USP MONOGRAPH)
• TRIFLURIDINE (USP-RS)
• Trifluridine (USAN:USP:INN)
• S01AD02
• Trifluridina (INN-Spanish)
• Trifluridin
• TRIFLURIDINE (EP MONOGRAPH)
• 5 Trifluoromethyl 2' deoxyuridine
• BRD-K03243820-001-22-0
• BRD-K03243820-001-23-8
• +Expand

• MDL： MFCD00006534
• InChIKey： VSQQQLOSPVPRAZ-RRKCRQDMSA-N
• Inchi： 1S/C10H11F3N2O5/c11-10(12,13)4-2-15(9(19)14-8(4)18)7-1-5(17)6(3-16)20-7/h2,5-7,16-17H,1,3H2,(H,14,18,19)/t5-,6+,7+/m0/s1
• SMILES： FC(C1C(N([H])C(N(C=1[H])[C@@]1([H])C([H])([H])[C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])=O)=O)(F)F
• BRN： 568095

Computed Properties

• Exact Mass: 296.06200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 2
• Monoisotopic Mass: 296.062006
• Heavy Atom Count: 20
• Complexity: 464
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 99.1

Experimental Properties

• LogP: -0.80390
• PSA: 104.55000
• Merck: 9687
• Refractive Index: 50 ° (C=1, H2O)
• Melting Point: 190-193 °C (lit.)
• Color/Form: Crystallization.
• Solubility: Uncertain
• Density: 1.4365 (estimate)